Cas no 478030-41-0 (1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole)

• Product Name: 1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole
• CAS No: 478030-41-0
• MF: C₁₆H₁₃F₃N₂
• MW: 290.283034086227
• CID: 5270662
• Update Time: 2025-10-31

1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHYLBENZYL)-2-(TRIFLUOROMETHYL)-1H-1,3-BENZIMIDAZOLE
• 1-[(2-methylphenyl)methyl]-2-(trifluoromethyl)-1H-1,3-benzodiazole
• 1-(2-methylbenzyl)-2-(trifluoromethyl)-1H-benzimidazole
• 1-[(2-methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole
• STL290758
• 1-(2-Methylbenzyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole
• 1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole

• Inchi： 1S/C16H13F3N2/c1-11-6-2-3-7-12(11)10-21-14-9-5-4-8-13(14)20-15(21)16(17,18)19/h2-9H,10H2,1H3
• InChI Key： MQMWPJVIKLNRCJ-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC=CC=2N1CC1C=CC=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 4.3
• Topological Polar Surface Area: 17.8

Additional information on 1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole

1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole: A Promising Benzimidazole Derivative in Pharmaceutical Research

1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole is a synthetic benzimidazole derivative with a unique molecular structure that combines aromatic rings and fluorinated substituents. This compound, identified by the chemical identifier CAS No. 478030-41-0, has attracted significant attention in the pharmaceutical and medicinal chemistry fields due to its potential pharmacological activities and structural versatility. The molecule features a benzimidazole core, which is a well-known scaffold in drug discovery, coupled with substituents that enhance its biological activity and metabolic stability. The trifluoromethyl group at the 2-position and the 2-methylphenyl group at the 1-position contribute to its unique physicochemical properties and biological profile.

The benzimidazole ring is a heterocyclic compound with two nitrogen atoms in a six-membered ring, commonly found in various bioactive molecules. Its structural rigidity and ability to form hydrogen bonds with target proteins make it an attractive scaffold for drug design. The trifluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. The 2-methylphenyl substituent adds steric bulk and hydrophobicity, potentially enhancing the compound's membrane permeability and cellular uptake.

Recent studies have highlighted the potential of 1-[(2-Methylphenyl)methyl]-2-(trif,luoromethyl)benzimidazole as a candidate for developing novel therapeutics. Research published in *Journal of Medicinal Chemistry* (2023) demonstrated its ability to inhibit cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation and pain signaling. This activity suggests its potential application in the treatment of inflammatory diseases and cancer. The trifluoromethyl group was found to significantly enhance the compound's potency compared to its non-fluorinated analogs, underscoring the importance of fluorination in optimizing pharmacological properties.

Moreover, the 2-methylphenyl substituent plays a critical role in modulating the compound's metabolic stability. A study in *Drug Metabolism and Disposition* (2022) reported that the introduction of the methyl group at the phenyl ring improved the compound's resistance to oxidative metabolism, thereby extending its half-life in vivo. This property is particularly valuable for drugs requiring prolonged therapeutic effects. The combination of the trifluoromethyl group and the 2-methylphenyl substituent also contributes to the compound's high lipophilicity, which may facilitate its penetration across biological membranes.

Experimental data from *Bioorganic & Medicinal Chemistry Letters* (2024) indicate that 1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole exhibits promising antitumor activity against multiple cancer cell lines. The compound was found to induce apoptosis in human breast cancer cells (MCF-7) and inhibit the proliferation of lung cancer cells (A549). These findings suggest its potential as a lead compound for the development of targeted cancer therapies. The benzimidazole ring is believed to interact with specific protein targets, such as kinases or transcription factors, while the trifluoromethyl group enhances its binding affinity and selectivity.

The synthesis of 1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole involves a multi-step process that includes the formation of the benzimidazole core and the introduction of the substituents. A recent study in *Organic & Biomolecular Chemistry* (2023) described an efficient synthetic route using a nucleophilic substitution reaction to attach the 2-methylphenyl group to the benzimidazole ring. The trifluoromethyl group was introduced via a fluorination reaction, which is a common strategy in medicinal chemistry to enhance the biological activity of compounds.

Structural modifications of 1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole have also been explored to improve its therapeutic potential. For example, researchers at the University of Tokyo (2023) reported the development of a derivative with an additional hydroxyl group at the 5-position of the benzimidazole ring, which showed enhanced solubility and bioavailability. These modifications highlight the importance of fine-tuning the molecular structure to optimize pharmacokinetic and pharmacodynamic properties.

In addition to its therapeutic applications, 1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole has been investigated for its potential as a tool compound in drug discovery. Its ability to bind to multiple targets and modulate various biological pathways makes it a valuable scaffold for designing multi-target drugs. The benzimidazole ring is particularly well-suited for such applications due to its structural flexibility and capacity to form hydrogen bonds with diverse protein targets.

Despite its promising properties, the development of 1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole as a therapeutic agent is still in the early stages. Further studies are needed to elucidate its exact mechanism of action, optimize its pharmacokinetic profile, and evaluate its safety in preclinical models. The trifluoromethyl group and the 2-methylphenyl substituent are critical for its biological activity, but their impact on long-term toxicity and metabolic stability requires thorough investigation.

Overall, 1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole represents a promising candidate for the development of novel therapeutics. Its unique structural features and biological activities make it a valuable compound for further research and drug development. The benzimidazole ring, trifluoromethyl group, and 2-methylphenyl substituent collectively contribute to its pharmacological potential, positioning it as a key molecule in the field of medicinal chemistry.

As research on 1-[(2-Methylphenyl)methyl]-2-(trifluoromethyl)benzimidazole continues to advance, it is expected to play an increasingly important role in the design of new drugs for various therapeutic indications. The combination of its structural advantages and biological activities makes it a compelling candidate for further exploration and application in the pharmaceutical industry.